Cas no 2228238-49-9 (5-2-(1-aminocyclopropyl)propan-2-ylthiophene-2-carbonitrile)

• Product Name: 5-2-(1-aminocyclopropyl)propan-2-ylthiophene-2-carbonitrile
• CAS No: 2228238-49-9
• MF: C₁₁H₁₄N₂S
• MW: 206.307260990143
• CID: 5963539
• PubChem ID: 165972673
• Update Time: 2025-05-24

5-2-(1-aminocyclopropyl)propan-2-ylthiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-2-(1-aminocyclopropyl)propan-2-ylthiophene-2-carbonitrile
• 2228238-49-9
• 5-[2-(1-aminocyclopropyl)propan-2-yl]thiophene-2-carbonitrile
• EN300-1748978

• Inchi： 1S/C11H14N2S/c1-10(2,11(13)5-6-11)9-4-3-8(7-12)14-9/h3-4H,5-6,13H2,1-2H3
• InChI Key： VIVQFCXKZNBXAQ-UHFFFAOYSA-N
• SMILES： S1C(C#N)=CC=C1C(C)(C)C1(CC1)N

Computed Properties

• Exact Mass: 206.08776963g/mol
• Monoisotopic Mass: 206.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 78Ų

Additional information on 5-2-(1-aminocyclopropyl)propan-2-ylthiophene-2-carbonitrile

Introduction to Compound with CAS No. 2228238-49-9 and Product Name: 5-2-(1-aminocyclopropyl)propan-2-ylthiophene-2-carbonitrile

The compound with the CAS number 2228238-49-9 and the product name 5-2-(1-aminocyclopropyl)propan-2-ylthiophene-2-carbonitrile represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a thiophene ring and a carbonitrile group alongside a 1-aminocyclopropyl moiety makes it a versatile candidate for further exploration in synthetic chemistry and pharmacological research.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the development of novel therapeutic agents. Among these, thiophene derivatives have shown remarkable promise due to their biological activity and structural diversity. The compound in question, 5-2-(1-aminocyclopropyl)propan-2-ylthiophene-2-carbonitrile, is no exception. Its unique structural features suggest potential interactions with biological targets, making it an attractive scaffold for drug discovery efforts.

The carbonitrile group in this molecule is particularly noteworthy, as it is known to enhance binding affinity and metabolic stability in drug candidates. This functional group has been widely employed in the design of small-molecule inhibitors and agonists, contributing to its widespread use in medicinal chemistry. Additionally, the 1-aminocyclopropyl side chain introduces a rigid structure that can improve pharmacokinetic properties, such as solubility and bioavailability.

Recent studies have highlighted the importance of thiophene derivatives in addressing various therapeutic challenges. For instance, researchers have demonstrated that thiophene-based compounds exhibit anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of atoms in 5-2-(1-aminocyclopropyl)propan-2-ylthiophene-2-carbonitrile may contribute to its ability to modulate biological pathways effectively. This has prompted further investigation into its potential as a lead compound for developing new treatments.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as cross-coupling reactions and nucleophilic substitutions, are often employed to construct the desired framework. The incorporation of the 1-aminocyclopropyl group necessitates careful handling to prevent unwanted side reactions, underscoring the complexity of its synthesis.

In terms of biological activity, preliminary studies suggest that 5-2-(1-aminocyclopropyl)propan-2-ylthiophene-2-carbonitrile may exhibit promising effects on target enzymes and receptors. These findings are supported by computational modeling studies that predict favorable binding interactions with biological targets. Such insights are crucial for guiding further experimental validation and optimization efforts.

The pharmaceutical industry continues to invest heavily in the discovery of novel heterocyclic compounds due to their diverse biological activities. The compound with CAS No. 2228238-49-9 stands out as a compelling example of how structural innovation can lead to the development of next-generation therapeutics. Its unique combination of functional groups positions it as a valuable asset in ongoing drug development programs.

As research progresses, additional applications for this compound are likely to emerge. Collaborative efforts between synthetic chemists and biologists will be essential in unlocking its full potential. By leveraging cutting-edge technologies and innovative approaches, scientists can harness the therapeutic promise of molecules like 5-2-(1-aminocyclopropyl)propan-2-ylthiophene-2-carbonitrile to address unmet medical needs.

In conclusion, the compound with CAS No. 2228238-49-9 represents a significant contribution to the field of pharmaceutical chemistry. Its intricate structure and diverse functional groups make it a promising candidate for further research and development. As our understanding of its properties grows, so too will its potential applications in medicine and beyond.